10-(Phenylsulfanyl)dec-9-EN-5-one

• CAS No.: 79681-38-2
• Molecular Formula: C16H22OS
• Molecular Weight: 262.4 g/mol
• IUPAC Name: 10-phenylsulfanyldec-9-en-5-one
• InChI: InChI=1S/C16H22OS/c1-2-3-10-15(17)11-6-5-9-14-18-16-12-7-4-8-13-16/h4,7-9,12-14H,2-3,5-6,10-11H2,1H3
• InChI Key: UCYXNWJHTWYOGI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CCCC=CSC1=CC=CC=C1

Description

For the purpose of this article, we will focus on 4-PSB-2, as detailed in the evidence, and its comparison with structurally or functionally related compounds.

4-PSB-2 is a phenylsulfanyl-containing compound with demonstrated anti-inflammatory and neuroprotective properties. It has shown efficacy in improving hippocampal synaptic plasticity and reversing fear memory deficits in Alzheimer’s disease (AD) models by suppressing neuroinflammation (TNF-α, COX-2, iNOS) and enhancing PSD-95 expression . Its lipophilic nature and low molecular weight (180 Da) suggest favorable blood-brain barrier penetration, making it a promising therapeutic candidate for AD-related cognitive impairments .

Preparation Methods

The synthesis of 10-(Phenylsulfanyl)dec-9-EN-5-one typically involves the reaction of a dec-9-EN-5-one derivative with a phenylsulfanyl reagent under specific conditions. One common method includes the use of sodium benzenesulfonate and phosphorus pentachloride, which are heated together to form the desired product . Industrial production methods may involve similar synthetic routes but are optimized for larger scale production and higher yields.

Chemical Reactions Analysis

10-(Phenylsulfanyl)dec-9-EN-5-one undergoes various chemical reactions, including:

Oxidation: The phenylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form the corresponding alcohol.

Substitution: The phenylsulfanyl group can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

10-(Phenylsulfanyl)dec-9-EN-5-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 10-(Phenylsulfanyl)dec-9-EN-5-one involves its interaction with specific molecular targets. The phenylsulfanyl group can interact with various enzymes and proteins, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and target .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Comparison with BAY 11-7082

4-PSB-2 shares structural similarities with BAY 11-7082, a known NF-κB inhibitor. Both compounds contain a phenylsulfanyl group, but 4-PSB-2 features a ketone group, whereas BAY 11-7082 has a reactive Michael acceptor and cyanide group . Despite these differences, both suppress pro-inflammatory mediators like NF-κB, IκB, and Akt.

Comparison with NSAIDs

Nonsteroidal anti-inflammatory drugs (NSAIDs) have been explored for AD due to their anti-inflammatory effects. In contrast, 4-PSB-2:

• Targets neuroinflammation without altering Aβ levels, addressing downstream pathology.
• Enhances memory retrieval by increasing PSD-95 expression and LTP in the hippocampus.

Comparison with Other AD Therapeutics

• Baicalein and Silybin: These flavonoids reduce Aβ toxicity and inflammation but lack evidence of improving fear memory retrieval or synaptic plasticity in AD models .

Data Tables

Table 1: Comparative Analysis of 4-PSB-2 and Key Compounds

Parameter	4-PSB-2	BAY 11-7082	NSAIDs (e.g., Ibuprofen)
Structure	Phenylsulfanyl + ketone group	Phenylsulfanyl + cyanide	Carboxylic acid derivatives
Mechanism	Suppresses TNF-α, COX-2, iNOS; enhances PSD-95 and LTP	Inhibits NF-κB, IκB, Akt	COX-1/COX-2 inhibition
Efficacy in AD Models	Restores fear memory, synaptic plasticity	Anti-inflammatory	Limited/no cognitive benefits
Side Effects	None reported in preclinical models	Cytotoxicity (reactive groups)	Gastrointestinal, renal toxicity
BBB Penetration	High (lipophilic, 180 Da)	Moderate	Low
References

Table 2: Key Findings from 4-PSB-2 Studies

Parameter	Effect in 3xTg-AD Mice	Mechanism
Fear Memory Retrieval	↑ 50-60% (contextual)	Reduced TNF-α, COX-2, iNOS
PSD-95 Expression	↑ 2-fold in hippocampus	Enhanced synaptic stability
LTP Restoration	↑ 30% in CA1 region	Improved synaptic transmission
Dendritic Spine Density	↑ 25% in apical dendrites	Structural synaptic plasticity
References